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Compound of Interest

Compound Name: 1-Caffeoylquinic acid

Cat. No.: B190715 Get Quote

Proper disposal of 1-Caffeoylquinic acid is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance. While some safety data sheets (SDS)

classify 1-Caffeoylquinic acid as non-hazardous, others for related caffeoylquinic acid

isomers indicate potential hazards such as skin and eye irritation, respiratory irritation, and

even mutagenic effects.[1][2][3] Therefore, treating this compound as a chemical waste is the

most prudent approach.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Recommended PPE:

Safety goggles

Lab coat

Chemical-resistant gloves

In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[4]
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Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. If skin irritation persists, call a physician.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or Poison Control Center immediately.[4]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of 1-
Caffeoylquinic acid.

Step 1: Waste Identification and Segregation

Treat all 1-Caffeoylquinic acid waste, including empty containers, as chemical waste.

Do not mix 1-Caffeoylquinic acid waste with other waste streams. Keep it segregated from

incompatible materials, such as strong oxidizing agents, acids, and bases, to prevent any

potential reactions.[6][7]

Step 2: Containerization

Use a dedicated, leak-proof, and chemically compatible container for collecting 1-
Caffeoylquinic acid waste.[6][8] The original container is often a suitable choice if it is in

good condition.[7]

Ensure the container is clearly and accurately labeled as "Hazardous Waste" and includes

the full chemical name: "1-Caffeoylquinic Acid".

Keep the waste container securely sealed at all times, except when adding waste.[7][8]

Step 3: Storage

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[7][8]

This area should be at or near the point of waste generation.
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The SAA must be inspected weekly for any signs of leakage.[7]

Step 4: Disposal

Contact your institution's Environmental Health and Safety (EH&S) department to schedule a

pickup for the chemical waste.[8]

Do not dispose of 1-Caffeoylquinic acid down the drain or in the regular trash.[5][9] While

some dilute, non-hazardous aqueous solutions may be suitable for drain disposal, the

conflicting hazard information for caffeoylquinic acid isomers makes this an unsafe practice.

[9]

For empty containers, triple rinse with a suitable solvent (e.g., water or ethanol). Collect the

rinsate as hazardous waste. The rinsed container may then be disposed of as regular trash

after removing or defacing the label, but always confirm this with your institution's EH&S

guidelines.[10]

Logical Flow for Disposal Decision
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Caption: Decision workflow for the proper disposal of 1-Caffeoylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b190715?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-N0460/1-Caffeoylquinic-acid-SDS-MedChemExpress.pdf
https://images-na.ssl-images-amazon.com/images/I/61h9x71vkjL.pdf
https://cdn.caymanchem.com/cdn/msds/25054m.pdf
https://www.echemi.com/sds/1-caffeoylquinicacid-pid_Seven8244.html
https://datasheets.scbt.com/sds/aghs/en/sc-202418.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b190715#1-caffeoylquinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b190715#1-caffeoylquinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b190715#1-caffeoylquinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b190715#1-caffeoylquinic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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